Cas no 2228296-73-7 (5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine)

5-(3-Methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine is a structurally unique compound featuring a thiazole core substituted with a methoxyazetidine moiety. Its key advantages include a balanced lipophilicity and polarity profile, attributed to the azetidine ring, which enhances solubility and bioavailability. The presence of the methoxy group and methyl substitutions on the thiazole amine contributes to metabolic stability and selectivity in biological interactions. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting central nervous system (CNS) or enzyme-modulated pathways. Its synthetic versatility allows for further derivatization to optimize pharmacological properties.

5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine structure

2228296-73-7 structure

Product Name:5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine

CAS No:2228296-73-7

MF:C₁₁H₁₉N₃OS

MW:241.35306096077

CID:6455091

PubChem ID:165610287

Update Time:2025-05-30

5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine
- EN300-1741362
- 2228296-73-7
- 5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine
- Inchi： 1S/C11H19N3OS/c1-8-9(16-10(13-8)14(2)3)5-11(15-4)6-12-7-11/h12H,5-7H2,1-4H3
- InChI Key： QEGOKLJLCLFBOZ-UHFFFAOYSA-N
- SMILES： S1C(N(C)C)=NC(C)=C1CC1(CNC1)OC

Computed Properties

Exact Mass: 241.12488341g/mol
Monoisotopic Mass: 241.12488341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 65.6Å²

5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1741362-0.05g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	0.05g	$1344.0	2023-09-20
Enamine	EN300-1741362-0.1g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	0.1g	$1408.0	2023-09-20
Enamine	EN300-1741362-0.25g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	0.25g	$1472.0	2023-09-20
Enamine	EN300-1741362-0.5g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	0.5g	$1536.0	2023-09-20
Enamine	EN300-1741362-1.0g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	1g	$1599.0	2023-06-03
Enamine	EN300-1741362-2.5g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	2.5g	$3136.0	2023-09-20
Enamine	EN300-1741362-5.0g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	5g	$4641.0	2023-06-03
Enamine	EN300-1741362-10.0g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	10g	$6882.0	2023-06-03
Enamine	EN300-1741362-1g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	1g	$1599.0	2023-09-20
Enamine	EN300-1741362-5g	5-[(3-methoxyazetidin-3-yl)methyl]-N,N,4-trimethyl-1,3-thiazol-2-amine	2228296-73-7	5g	$4641.0	2023-09-20

5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228296-73-7)

The compound 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228296-73-7) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name highlights key functional groups, including the methoxyazetidine and trimethylthiazol-2-amine moieties, which contribute to its potential biological activity. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine has surged due to their versatility in medicinal chemistry. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the thiazole ring is a privileged scaffold in drug design, frequently found in FDA-approved therapeutics. This combination makes the compound a promising candidate for further investigation.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine?" Preliminary studies suggest that its unique structure may interact with G-protein-coupled receptors (GPCRs) or enzymes involved in neurotransmitter regulation. Additionally, its lipophilic properties could facilitate blood-brain barrier penetration, making it relevant for CNS-targeted therapies. These attributes align with current trends in precision medicine and personalized drug development.

Another hot topic in the scientific community is the synthetic accessibility of such complex molecules. Researchers are exploring efficient routes to synthesize 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine with high yield and purity. Green chemistry principles, such as catalytic methods and solvent optimization, are being applied to reduce environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

The compound's physicochemical properties, including solubility, stability, and logP, are critical for its drug-likeness. Computational modeling and QSAR (Quantitative Structure-Activity Relationship) studies are often employed to predict its behavior in biological systems. Such analyses are frequently searched by medicinal chemists aiming to optimize lead compounds for clinical development.

In summary, 5-(3-methoxyazetidin-3-yl)methyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228296-73-7) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its structural features and potential applications make it a subject of ongoing exploration, particularly in the context of modern drug discovery challenges.